8(14)a-homocalcitriol
8(14)a-homocalcitriol
Brand Name:
Vulcanchem
CAS No.:
145459-22-9
VCID:
VC0115171
InChI:
InChI=1S/C28H46O3/c1-19(8-6-14-27(3,4)31)25-13-12-23-16-21(9-7-15-28(23,25)5)10-11-22-17-24(29)18-26(30)20(22)2/h10-11,19,23-26,29-31H,2,6-9,12-18H2,1,3-5H3/b21-10+,22-11-/t19-,23+,24-,25-,26+,28+/m1/s1
SMILES:
CC(CCCC(C)(C)O)C1CCC2C1(CCCC(=CC=C3CC(CC(C3=C)O)O)C2)C
Molecular Formula:
C28H46O3
Molecular Weight:
430.7 g/mol
8(14)a-homocalcitriol
CAS No.: 145459-22-9
Main Products
VCID: VC0115171
Molecular Formula: C28H46O3
Molecular Weight: 430.7 g/mol
| CAS No. | 145459-22-9 |
|---|---|
| Product Name | 8(14)a-homocalcitriol |
| Molecular Formula | C28H46O3 |
| Molecular Weight | 430.7 g/mol |
| IUPAC Name | (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,8aS)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-8a-methyl-1,2,3,3a,4,6,7,8-octahydroazulen-5-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C28H46O3/c1-19(8-6-14-27(3,4)31)25-13-12-23-16-21(9-7-15-28(23,25)5)10-11-22-17-24(29)18-26(30)20(22)2/h10-11,19,23-26,29-31H,2,6-9,12-18H2,1,3-5H3/b21-10+,22-11-/t19-,23+,24-,25-,26+,28+/m1/s1 |
| Standard InChIKey | WGTOPFVLLJBMFZ-QXTVKLKRSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)(C)O)[C@H]1CC[C@@H]2[C@@]1(CCC/C(=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)/C2)C |
| SMILES | CC(CCCC(C)(C)O)C1CCC2C1(CCCC(=CC=C3CC(CC(C3=C)O)O)C2)C |
| Canonical SMILES | CC(CCCC(C)(C)O)C1CCC2C1(CCCC(=CC=C3CC(CC(C3=C)O)O)C2)C |
| Synonyms | (5Z,7E)-(1S,3R)-8(14a)-homo-9,10-secocholesta-5,7,10(19)-triene-1,3,25-triol 8(14)a-homocalcitriol ZK 150123 ZK-150123 |
| PubChem Compound | 6438777 |
| Last Modified | Nov 11 2021 |
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